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Cat. No.: B153818 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Glycofurol, also known as tetrahydrofurfuryl alcohol polyethylene glycol ether, is a versatile

and valuable excipient in the formulation of veterinary drugs.[1][2] Its primary role is as a

solvent, particularly for active pharmaceutical ingredients (APIs) with poor water solubility.[2]

This property makes it instrumental in developing stable and effective injectable and topical

dosage forms for a variety of animal species.[1][3] Furthermore, Glycofurol can act as a

penetration enhancer in topical formulations, facilitating the delivery of APIs through the skin.[1]

This document provides detailed application notes and protocols for the use of Glycofurol in
veterinary drug development.

Physicochemical Properties of Glycofurol
Glycofurol is a clear, colorless, and nearly odorless liquid with a slightly bitter taste.[1] Its key

properties are summarized in the table below.
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Property Value Reference

Synonyms Glycofurol 75, tetraglycol [1][3]

Chemical Name

a-[(Tetrahydro-2-

furanyl)methyl]-w-hydroxy-

poly(oxy-1,2-ethanediyl)

[1]

CAS Number 31692-85-0 [1]

Average Molecular Weight ~190.24 g/mol [1]

Density (at 20°C) 1.070–1.090 g/cm³ [1]

Viscosity (dynamic at 20°C) 8–18 mPa·s [1]

Boiling Point 80-100 °C [1]

Solubility Profile of Glycofurol
Glycofurol's miscibility with a range of solvents makes it a flexible choice for formulators.

Solvent Solubility at 20°C Reference

Water Miscible in all proportions [1]

Ethanol (95%) Miscible in all proportions [1]

Propylene Glycol Miscible in all proportions [1]

Polyethylene Glycol 400 Miscible in all proportions [1]

Castor Oil Miscible (may become cloudy) [1]

Arachis Oil Immiscible [1]

Isopropyl Ether Immiscible [1]

Applications in Veterinary Formulations
Glycofurol is predominantly used in parenteral (intravenous and intramuscular) and topical

formulations in veterinary medicine.
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Parenteral Formulations
Glycofurol is an effective solvent for APIs that are difficult to dissolve in aqueous vehicles,

enabling the development of stable injectable solutions. It is often used in concentrations up to

50% v/v in parenteral products.[1]

Examples of Glycofurol in Commercial Veterinary Injectable Formulations:

Active
Pharmaceutica
l Ingredient

Animal
Species

Glycofurol
Concentration

Other
Excipients

Reference

Florfenicol Cattle, Swine

Used as a

primary solvent,

often in

combination with

N-methyl-2-

pyrrolidone.

Specific

concentration is

proprietary but

can be up to

45% w/v of the

final formulation.

N-methyl-2-

pyrrolidone
[3]

Buparvaquone Cattle

Used as part of

the solvent

system.

Dimethylacetami

de, N-methyl

pyrrolidone,

benzyl alcohol,

dimethyl

sulfoxide

[4][5]

Topical Formulations
In topical applications, Glycofurol serves as both a solvent and a penetration enhancer.[1] This

dual function is particularly useful for delivering ectoparasiticides.

Example of Glycofurol in a Topical Veterinary Formulation:
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Active
Pharmaceutica
l Ingredient

Formulation
Type

Glycofurol
Role

Other
Excipients

Reference

Isoxazoline

compounds
Spot-on Solvent

May be the sole

solvent or used

with co-solvents.

[6]

Experimental Protocols
Protocol 1: Preparation of a Glycofurol-Based Injectable
Solution (Example: Florfenicol)
This protocol describes the laboratory-scale preparation of a florfenicol injectable solution using

Glycofurol.

Materials:

Florfenicol API

Glycofurol

N-methyl-2-pyrrolidone (NMP)

Sterile glassware

Magnetic stirrer and stir bar

Sterile filtration unit (e.g., 0.22 µm PVDF filter)

Sterile vials and stoppers

Procedure:

In a sterile beaker, combine the required volumes of Glycofurol and N-methyl-2-pyrrolidone.

Place the beaker on a magnetic stirrer and begin gentle agitation.
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Slowly add the pre-weighed florfenicol powder to the solvent mixture.

Continue stirring until the florfenicol is completely dissolved and the solution is clear. This

may take 15-30 minutes.

Once dissolved, visually inspect the solution for any particulate matter.

Aseptically filter the solution through a sterile 0.22 µm filter into a sterile receiving vessel.

Under aseptic conditions, dispense the filtered solution into sterile vials.

Aseptically place sterile stoppers onto the vials and seal with aluminum caps.

Label the vials with the formulation details, batch number, and date of preparation.
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Formulation Preparation

Start: Weigh Raw Materials

Mix Glycofurol and NMP

Add and Dissolve Florfenicol

Visual Inspection for Clarity

Sterile Filtration (0.22 µm)

Aseptic Filling into Vials

Stoppering and Sealing

End: Labeled Product
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Stability Testing Workflow

Storage Conditions

Start: 3 Batches of Final Product

Time 0 Analysis

Long-Term
(e.g., 25°C/60% RH)

Accelerated
(e.g., 40°C/75% RH)

Periodic Testing

Data Analysis and Shelf-Life Determination

End: Stability Report
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Properties of Glycofurol

Veterinary Applications

High Solubility for
Poorly Soluble APIs

Injectable Formulations
(IV, IM)

Topical Formulations
(Spot-ons)

Miscibility with
Aqueous & Organic Solvents

Skin Penetration
Enhancement

Good Safety Profile
at Use Concentrations

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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at: [https://www.benchchem.com/product/b153818#application-of-glycofurol-in-veterinary-
drug-formulations]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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